Cas no 2680904-32-7 (4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid)

• Product Name: 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid
• CAS No: 2680904-32-7
• MF: C₁₃H₁₆F₃NO₃
• MW: 291.266254425049
• CID: 5960547
• PubChem ID: 165934235
• Update Time: 2025-06-08

4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid
• EN300-28288402
• 2680904-32-7
• 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid

• Inchi： 1S/C13H16F3NO3/c14-13(15,16)10(18)17-9-7-1-6-2-8(9)5-12(3-6,4-7)11(19)20/h6-9H,1-5H2,(H,17,18)(H,19,20)
• InChI Key： XTQRLTAHZIMGMM-UHFFFAOYSA-N
• SMILES： FC(C(NC1C2CC3CC1CC(C(=O)O)(C3)C2)=O)(F)F

Computed Properties

• Exact Mass: 291.10822786g/mol
• Monoisotopic Mass: 291.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid

Introduction to 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid (CAS No. 2680904-32-7)

4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid, identified by the chemical registration number 2680904-32-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of adamantane derivatives, which are known for their unique structural properties and broad range of applications. The presence of a trifluoroacetamide functional group in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable candidate for various research and industrial applications.

The molecular structure of 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid consists of a rigid adamantane core substituted with a carboxylic acid group at the 1-position and a trifluoroacetamide moiety at the 4-position. This bifunctional design allows for diverse chemical modifications and interactions, which are highly beneficial in drug design and material synthesis. The adamantane core provides steric stability and lipophilicity, while the trifluoroacetamide group enhances solubility and metabolic stability, making it an attractive scaffold for pharmaceutical development.

In recent years, there has been growing interest in the use of adamantane derivatives for their potential applications in medicinal chemistry. The unique properties of adamantane-based compounds, such as their high metabolic stability and resistance to enzymatic degradation, have made them promising candidates for drug development. Specifically, 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid has been explored in several research studies for its ability to act as a bioisostere of other pharmacophores. This means that it can mimic the biological activity of other molecules while offering improved pharmacokinetic properties.

One of the most compelling aspects of 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid is its potential in the development of novel therapeutic agents. The trifluoroacetamide group is particularly noteworthy due to its ability to enhance binding affinity and selectivity in drug-receptor interactions. This has led to investigations into its use as a component in small-molecule drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents.

The structural rigidity provided by the adamantane core also contributes to the compound's stability under various conditions, which is crucial for pharmaceutical applications. This stability ensures that the compound remains active during storage and administration, reducing the need for additional stabilizing agents. Furthermore, the carboxylic acid group at the 1-position offers opportunities for further functionalization through esterification or amidation reactions, allowing researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry have also facilitated the study of 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid by enabling detailed molecular modeling and simulations. These techniques have helped researchers understand how this compound interacts with biological targets at a molecular level. By predicting binding affinities and identifying key interaction points, scientists can optimize its structure for improved efficacy and reduced side effects. Such computational approaches are particularly valuable in drug discovery pipelines where rapid screening of numerous compounds is essential.

Another area where 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid has shown promise is in materials science. The unique combination of lipophilicity and solubility makes it an excellent candidate for use in polymer synthesis and material coatings. Researchers have explored its incorporation into polymeric matrices to enhance thermal stability and mechanical strength. Additionally, its ability to form stable complexes with other molecules has been exploited in designing novel materials with tailored properties.

The synthesis of 4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid presents both challenges and opportunities due to its complex structure. Traditional synthetic routes often require multi-step processes involving protective group strategies to ensure regioselectivity. However, recent developments in synthetic methodologies have streamlined these processes by utilizing more efficient catalysts and reaction conditions. These advancements have not only improved yield but also reduced costs associated with producing this compound on an industrial scale.

In conclusion,4-(2,2,2-Trifluoroacetamido)adamantane-1-carboxylic acid (CAS No. 2680904-32-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug development and material innovation. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.